Cas no 1170280-77-9 (3-(2H-1,3-benzodioxol-5-yl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea
• CAS No: 1170280-77-9
• MF: C₂₄H₂₅N₅O₃
• MW: 431.487004995346
• CID: 6329354
• PubChem ID: 44072641
• Update Time: 2025-10-10

3-(2H-1,3-benzodioxol-5-yl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea
• 1170280-77-9
• Urea, N-1,3-benzodioxol-5-yl-N'-[4-[[4-(2-pyridinyl)-1-piperazinyl]methyl]phenyl]-
• SR-01000923801
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(4-((4-(pyridin-2-yl)piperazin-1-yl)methyl)phenyl)urea
• F5606-0009
• N-1,3-Benzodioxol-5-yl-N'-[4-[[4-(2-pyridinyl)-1-piperazinyl]methyl]phenyl]urea
• VU0648776-1
• SR-01000923801-1
• 1-(1,3-benzodioxol-5-yl)-3-[4-[(4-pyridin-2-ylpiperazin-1-yl)methyl]phenyl]urea
• AKOS024515434
• DTXSID801136294

• Inchi： 1S/C24H25N5O3/c30-24(27-20-8-9-21-22(15-20)32-17-31-21)26-19-6-4-18(5-7-19)16-28-11-13-29(14-12-28)23-3-1-2-10-25-23/h1-10,15H,11-14,16-17H2,(H2,26,27,30)
• InChI Key： HQKNSVVNGDKJJO-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC(NC1C=CC(=CC=1)CN1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 431.19573968g/mol
• Monoisotopic Mass: 431.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea

Compound CAS No. 1170280-77-9: 3-(2H-1,3-benzodioxol-5-yl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea

In the realm of organic chemistry, the compound identified by CAS No. 1170280-77-9 and named 3-(2H-1,3-benzodioxol-5-yl)-1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound is a result of meticulous synthetic strategies and has garnered attention in various fields, including pharmacology and materials science.

The structural composition of this compound is a testament to the ingenuity of modern chemical synthesis. The molecule comprises a benzodioxole moiety, which is known for its stability and ability to participate in various chemical reactions. The presence of a pyridine ring further enhances the compound's electronic properties, making it suitable for applications in drug design and electronic materials.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a bioisostere, where it can replace existing functional groups in drugs without altering their pharmacokinetic profiles significantly. This property has opened avenues for the creation of more potent and less toxic drug candidates.

The synthesis of this compound involves a multi-step process that includes nucleophilic aromatic substitution and coupling reactions. The use of advanced catalysts has enabled chemists to achieve high yields and purity levels, ensuring its reliability for large-scale production. The compound's synthesis also underscores the importance of green chemistry principles, as many modern methods aim to minimize waste and reduce environmental impact.

In terms of biological activity, this compound has shown promising results in vitro as a kinase inhibitor. Its ability to selectively inhibit certain kinases makes it a valuable tool in the study of cellular signaling pathways. Additionally, preliminary studies suggest that it may have anti-inflammatory properties, further broadening its potential therapeutic applications.

The application of computational chemistry techniques has provided deeper insights into the compound's behavior at the molecular level. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are crucial for predicting its interactions with biological systems. These findings have been instrumental in guiding further experimental studies.

Looking ahead, the compound's unique properties position it as a candidate for next-generation materials. Its ability to form stable complexes with metal ions makes it a potential building block for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). These materials hold promise in areas like gas storage, catalysis, and sensing technologies.

In conclusion, the compound with CAS No. 1170280-77-9 represents a remarkable achievement in chemical synthesis and interdisciplinary research. Its versatile structure and diverse applications make it a subject of continued interest among scientists worldwide. As research progresses, this molecule is expected to contribute significantly to advancements in medicine, materials science, and beyond.